Cas no 172152-19-1 ((R)-α,α-Diphenylprolinol Hydrochloride)

• Product Name: (R)-α,α-Diphenylprolinol Hydrochloride
• CAS No: 172152-19-1
• MF: C₁₇H₂₀ClNO
• MW: 289.799803733826
• CID: 1058500
• PubChem ID: 131667936
• Update Time: 2025-06-23

(R)-α,α-Diphenylprolinol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-α,α-Diphenylprolinol Hydrochloride
• D2PM (hydrochloride)
• (R)-D2PM Hydrochloride
• α,α-Diphenyl-D-prolinol Hydrochloride
• (R)-α,α-Diphenyl-2-pyrrolidineMethanol Hydrochloride
• (2R)-α,α-Diphenyl-2-pyrrolidineMethanol Hydrochloride
• 2-PYRROLIDINEMETHANOL, .ALPHA.,.ALPHA.-DIPHENYL-, HYDROCHLORIDE, (R)-
• 2-PYRROLIDINEMETHANOL, .ALPHA.,.ALPHA.-DIPHENYL-, HYDROCHLORIDE, (2R)-
• DTXSID501345191
• (R)-
• 2-Pyrrolidinemethanol, N1,N1-diphenyl-, hydrochloride, (R)-
• (R)-.ALPHA.,.ALPHA.-DIPHENYL-2-PYRROLIDINEMETHANOL HYDROCHLORIDE
• A-Diphenylprolinol Hydrochloride
• 172152-19-1
• (R)-N1,N1-Diphenyl-2-pyrrolidinemethanol hydrochloride
• A,
• UNII-W72KH89XUE
• W72KH89XUE
• 2-Pyrrolidinemethanol, alpha,alpha-diphenyl-, hydrochloride, (R)-
• 2-Pyrrolidinemethanol, N1,N1-diphenyl-, hydrochloride, (2R)- (9ci)
• diphenyl-[(2R)-pyrrolidin-2-yl]methanol;hydrochloride
• 2-Pyrrolidinemethanol, I+/-lpha,I+/-lpha-diphenyl-, hydrochloride, (2R)-
• diphenyl[(2R)-pyrrolidin-2-yl]methanol hydrochloride

• Inchi： 1S/C17H19NO.ClH/c19-17(16-12-7-13-18-16,14-8-3-1-4-9-14)15-10-5-2-6-11-15;/h1-6,8-11,16,18-19H,7,12-13H2;1H/t16-;/m1./s1
• InChI Key： XYSYRXOJSOXZPT-PKLMIRHRSA-N
• SMILES： Cl.OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H]1CCCN1

Computed Properties

• Exact Mass: 289.12300
• Monoisotopic Mass: 289.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 3.80530

Additional information on (R)-α,α-Diphenylprolinol Hydrochloride

Introduction to (R)-α,α-Diphenylprolinol Hydrochloride (CAS No. 172152-19-1)

The compound (R)-α,α-Diphenylprolinol Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 172152-19-1, is a significant molecule in the field of chiral chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and has garnered considerable attention due to its unique structural properties and potential applications in drug development.

In recent years, the demand for enantiomerically pure compounds has surged in the pharmaceutical industry, driven by the need for more effective and safer medications. (R)-α,α-Diphenylprolinol Hydrochloride is particularly noteworthy because it serves as a crucial intermediate in the synthesis of various chiral drugs. Its stereochemistry, specifically the (R) configuration, plays a pivotal role in determining the biological activity of the final pharmaceutical products.

The synthesis of (R)-α,α-Diphenylprolinol Hydrochloride involves sophisticated chemical methodologies that ensure high enantiomeric purity. One of the most advanced techniques used in its production is asymmetric hydrogenation, which allows for the selective reduction of prochiral substrates to achieve the desired (R) configuration. This method not only enhances yield but also minimizes unwanted byproducts, making it an attractive choice for industrial-scale production.

Recent studies have highlighted the compound's utility in the development of protease inhibitors, which are essential in treating various diseases, including HIV and cancer. The diphenyl group in its structure contributes to its ability to interact with specific enzymes, thereby modulating their activity. This interaction is critical for designing drugs that can effectively inhibit pathogenic processes without causing significant side effects.

Moreover, (R)-α,α-Diphenylprolinol Hydrochloride has been explored as a ligand in transition metal catalysis. Its chiral environment provides an ideal platform for asymmetric catalysis, enabling the synthesis of complex molecules with high enantiomeric excess. This application is particularly valuable in medicinal chemistry, where enantiopure intermediates are often required for optimal pharmacological properties.

The compound's solubility profile also makes it a versatile building block in pharmaceutical formulations. Its hydrochloride salt form enhances stability and solubility, facilitating its use in various drug delivery systems. This characteristic is especially beneficial for oral and injectable medications, where bioavailability and shelf life are critical factors.

In clinical trials, (R)-α,α-Diphenylprolinol Hydrochloride has demonstrated promising results when used as a precursor in antiviral and anticancer therapies. Researchers have observed that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in viral replication and tumor growth. These findings underscore its potential as a lead compound in novel drug discovery programs.

The growing interest in green chemistry has also influenced the synthesis of (R)-α,α-Diphenylprolinol Hydrochloride. Innovations such as biocatalysis and flow chemistry are being employed to make production processes more sustainable and environmentally friendly. These advancements not only reduce waste but also lower energy consumption, aligning with global efforts to promote sustainable practices in the chemical industry.

Future research directions for (R)-α,α-Diphenylprolinol Hydrochloride include exploring its role in targeted drug delivery systems and combination therapies. By integrating this compound with other bioactive molecules, scientists aim to develop multifunctional drugs that can address complex diseases more effectively. Such interdisciplinary approaches are expected to yield breakthroughs that could revolutionize modern medicine.

In conclusion, (R)-α,α-Diphenylprolinol Hydrochloride (CAS No. 172152-19-1) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features and versatile applications make it a valuable asset in the quest for novel therapeutics. As scientific understanding continues to evolve, this compound is poised to play an even greater role in advancing healthcare solutions worldwide.